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Compound of Interest

Compound Name: Kamillosan

Cat. No.: B1166676

Date of Issue: December 19, 2025

This document provides essential guidance on the proper disposal procedures for Kamillosan
products within a research, scientific, or drug development laboratory environment. Due to its
composition, which includes chamomile extract, essential oils, ethanol, and methyl salicylate,
Kamillosan requires careful handling and disposal as chemical waste. Adherence to these
procedures is crucial for laboratory safety and environmental protection.

Hazard Assessment and Classification

Kamillosan should be treated as hazardous waste in a laboratory setting. This classification is
based on the properties of its key ingredients:

« Ethanol: Kamillosan formulations can contain significant amounts of ethanol, which is a
flammable liquid.[1][2][3] Aqueous solutions containing 24% or more alcohol by volume are
generally considered hazardous waste due to ignitability.[4]

o Methyl Salicylate: This compound is harmful if swallowed and presents a hazard to aquatic
life.[5][6][71[8]

o Essential Oils: These are concentrated, flammable substances that can be harmful to the
environment and should be treated as hazardous materials.[9]
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o Chamomile Extract: While some sources may not classify chamomile extract as hazardous, it

is prudent to manage it as such in a laboratory waste stream, especially when mixed with

other hazardous components.

Quantitative Data on Hazardous Components

The following table summarizes the key hazardous characteristics of Kamillosan's ingredients.

Ingredient

CAS Number

Hazard
Classification

Disposal
Considerations

Ethanol

64-17-5

Flammable Liquid

Dispose of as
hazardous waste; do
not dispose down the
drain.[1][2][3]
Concentrations above
24% are typically
considered
hazardous.[4][10]

Methyl Salicylate

119-36-8

Harmful if swallowed,

Harmful to aquatic life

Dispose of as
hazardous waste
through a licensed
professional service;
avoid environmental
release.[5][6][7][8]

Essential Oils

Varies

Flammable, Potential

Environmental Hazard

Treat as hazardous
waste; do not dispose

down drains.[9]

Chamomile Extract

84082-60-0

Potential
Environmental Hazard

(precautionary)

Dispose of as
hazardous waste,
especially when in a
mixture with other

hazardous chemicals.

Step-by-Step Disposal Protocol
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Objective: To safely collect, store, and dispose of Kamillosan waste in compliance with
laboratory and environmental regulations.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

o Designated hazardous waste container (compatible with flammable liquids, e.g., glass or
polyethylene).

e Hazardous waste labels.
» Spill containment materials (e.g., absorbent pads, sand).
Procedure:

o Wear Appropriate PPE: Before handling Kamillosan waste, ensure you are wearing safety
goggles, a lab coat, and chemical-resistant gloves.

e Segregate Waste: Do not mix Kamillosan waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department. It should
be collected as a flammable organic waste.

e Collect in a Designated Container:

o Pour or place unused or expired Kamillosan directly into a designated hazardous waste
container.

o Ensure the container is made of a material compatible with flammable liquids and is in
good condition with a secure, tight-fitting lid.

o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
e Label the Waste Container:

o Immediately label the waste container with a hazardous waste tag.
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o The label must include:

The words "Hazardous Waste."

The full chemical names of the contents (e.g., "Waste Kamillosan containing Ethanol,
Methyl Salicylate, Essential Oils, Chamomile Extract").

The associated hazards (e.g., "Flammable," "Harmful").

The date of accumulation.

o Store the Waste Container Safely:

o Store the sealed waste container in a designated satellite accumulation area (SAA) that is
a cool, dry, and well-ventilated location away from ignition sources such as open flames,
sparks, or hot surfaces.[1][2]

o Ensure the storage area has secondary containment to capture any potential leaks.
o Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste container.[2][5]

o Follow all institutional and local regulations for waste pickup scheduling and
documentation.

Spill and Emergency Procedures:

o Small Spills: In a well-ventilated area, absorb the spill with an inert material such as sand,
vermiculite, or a chemical absorbent pad. Place the contaminated absorbent material into a
sealed, labeled hazardous waste container for disposal.

o Large Spills: Evacuate the area and contact your institution's emergency response team or
EHS department immediately.

Disposal of Empty Containers
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» Empty containers that held Kamillosan should be managed as hazardous waste unless they
are triple-rinsed.

e The rinsate from cleaning the containers must be collected and disposed of as hazardous
waste.[11]

e Once properly cleaned and decontaminated, and with all labels removed or defaced, the
empty container may be disposed of in the regular trash or recycled, in accordance with your
institution's policies.

Experimental Protocols

Currently, there are no standardized experimental protocols specifically for the disposal of
Kamillosan. The procedures outlined in this document are based on the chemical properties of
its ingredients and general best practices for laboratory chemical waste management as
stipulated by regulatory bodies like the Environmental Protection Agency (EPA).[12][13]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Kamillosan in a
laboratory setting.
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Caption: Kamillosan Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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